Cas no 88418-47-7 (Marchantin C)

• Product Name: Marchantin C
• CAS No: 88418-47-7
• MF: C₂₈H₂₄O₄
• MW: 424.487768173218
• CID: 730043
• Update Time: 2024-03-01

Marchantin C Chemical and Physical Properties

Names and Identifiers

• 15,18-Etheno-2,6:9,13-dimetheno-1,14-benzodioxacyclodocosin-12,24-diol,7,8,19,20-tetrahydro-
• Marchantin C

• Inchi： 1S/C28H24O4/c29-25-16-12-21-8-7-20-3-1-5-24(17-20)32-28-22(4-2-6-26(28)30)13-9-19-10-14-23(15-11-19)31-27(25)18-21/h1-6,10-12,14-18,29-30H,7-9,13H2
• InChI Key： BLRFPCOIKKIKNC-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC(=C2)CCC2C=CC(=C(C=2)OC2C=CC(=CC=2)CCC2C=CC=C(C1=2)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 574
• Topological Polar Surface Area: 58.9
• XLogP3: 3.731

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignans, neolignans and related compounds
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds